- Kinetics and mechanism of the cyclization of 2',6'-dihydroxy-4,4'-dimethoxychalcone. Influence of the 6'-hydroxy group on the rate of cyclization under neutral conditions, Journal of the Chemical Society, 1985, (10), 1639-42
Cas no 94441-99-3 (2-Propen-1-one,1-(2,6-dihydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)-, (2E)-)
94441-99-3 structure
Product Name:2-Propen-1-one,1-(2,6-dihydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)-, (2E)-
CAS No:94441-99-3
MF:C17H16O5
MW:300.305945396423
MDL:MFCD00017364
CID:807889
PubChem ID:6438580
Update Time:2024-10-25
2-Propen-1-one,1-(2,6-dihydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)-, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one,1-(2,6-dihydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)-, (2E)-
- (E)-2',6'-dihydroxy-4,4'-dimethoxychalcone
- 1-(2,6-dihydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
- 2',6'-DIHYDROXY 4',4-DIMETHOXYCHALCONE
- (2E)-1-(2,6-Dihydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)-2-propen-1-one (ACI)
- 2-Propen-1-one, 1-(2,6-dihydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)-, (E)- (9CI)
- 2′,6′-Dihydroxy-4,4′-dimethoxychalcone
- Gymnogrammene
- DTXSID601146849
- 2-Propen-1-one, 1-(2,6-dihydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)-
- (2E)-1-(2,6-Dihydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)-2-propen-1-one
- 2',6'-Dihydroxy-4,4'-dimethoxychalcone
- MFCD00017364
- 94441-99-3
- SCHEMBL2632343
- EINECS 305-324-9
- LMPK12120311
- 1-(2,6-dihydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)-2-propen-1-one
- AKOS040760995
- 20621-49-2
- (E)-1-(2,6-dihydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
- NS00066287
- DB-292550
- NXHNEWMDVUHUCV-VMPITWQZSA-N
-
- MDL: MFCD00017364
- Inchi: 1S/C17H16O5/c1-21-12-6-3-11(4-7-12)5-8-14(18)17-15(19)9-13(22-2)10-16(17)20/h3-10,19-20H,1-2H3/b8-5+
- InChI Key: NXHNEWMDVUHUCV-VMPITWQZSA-N
- SMILES: C(C1C(O)=CC(OC)=CC=1O)(=O)/C=C/C1C=CC(OC)=CC=1
Computed Properties
- Exact Mass: 300.10000
- Monoisotopic Mass: 300.099774
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76
- XLogP3: 3.5
Experimental Properties
- Density: 1.279
- Boiling Point: 556°Cat760mmHg
- Flash Point: 207.2°C
- Refractive Index: 1.636
- PSA: 75.99000
- LogP: 3.01110
2-Propen-1-one,1-(2,6-dihydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)-, (2E)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHL82520-10MG |
2′,6′-Dihydroxy 4′,4-dimethoxychalcone |
94441-99-3 | 10mg |
¥5044.92 | 2024-12-24 | ||
| PhytoLab | 82520-50mg |
2',6'-Dihydroxy 4',4-dimethoxychalcone |
94441-99-3 | ≥ 90.0 % | 50mg |
€958.5 | 2023-10-25 | |
| PhytoLab | 82520-250mg |
2',6'-Dihydroxy 4',4-dimethoxychalcone |
94441-99-3 | ≥ 90.0 % | 250mg |
€4526.25 | 2023-10-25 | |
| PhytoLab | 82520-500mg |
2',6'-Dihydroxy 4',4-dimethoxychalcone |
94441-99-3 | ≥ 90.0 % | 500mg |
€8520 | 2023-10-25 | |
| PhytoLab | 82520-1000mg |
2',6'-Dihydroxy 4',4-dimethoxychalcone |
94441-99-3 | ≥ 90.0 % | 1000mg |
€15975 | 2023-10-25 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHL82520-10MG |
94441-99-3 | 10MG |
¥5417.42 | 2023-01-06 |
2-Propen-1-one,1-(2,6-dihydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)-, (2E)- Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Ethanol , Water
1.2 Reagents: Hydrochloric acid Solvents: Water
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ; 1 h, rt
1.2 Solvents: Acetone ; rt; 3.5 h, rt
1.2 Solvents: Acetone ; rt; 3.5 h, rt
Reference
- Synthesis and AChE inhibitory activity of chalcones mannich base derivatives, Youji Huaxue, 2014, 34(4), 749-755
Production Method 3
Reaction Conditions
Reference
- Asymmetric cyclization of 2'-hydroxychalcones to flavanones: catalysis by chiral Broensted acids and bases, European Journal of Organic Chemistry, 2007, (35), 5886-5898
2-Propen-1-one,1-(2,6-dihydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)-, (2E)- Raw materials
2-Propen-1-one,1-(2,6-dihydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)-, (2E)- Preparation Products
2-Propen-1-one,1-(2,6-dihydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)-, (2E)- Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
94441-99-3 (2-Propen-1-one,1-(2,6-dihydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)-, (2E)-) Related Products
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- 19309-14-9((E)-Cardamonin)
- 13323-66-5(4,2'-Dihydroxychalcone)
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